Cas no 2172393-57-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(2-methylpropyl)pentanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(2-methylpropyl)pentanamidoacetic acid
• CAS No: 2172393-57-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6241405
• PubChem ID: 165525741
• Update Time: 2025-10-29

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(2-methylpropyl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(2-methylpropyl)pentanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(2-methylpropyl)pentanamido]acetic acid
• 2172393-57-4
• EN300-1495779

• Inchi： 1S/C27H34N2O5/c1-17(2)14-29(15-26(31)32)25(30)13-24(18(3)4)28-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,13-16H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： MHLMNNFVQCSNDW-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(CC(=O)O)CC(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(2-methylpropyl)pentanamidoacetic acid

Compound CAS No. 2172393-57-4: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(2-methylpropyl)pentanamidoacetic Acid

The compound CAS No. 2172393-57-4, also known as 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(2-methylpropyl)pentanamidoacetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamidoacetic acid backbone, and a methyl-substituted side chain. The presence of the Fmoc group suggests that this compound may be used in peptide synthesis or as a protective agent in organic chemistry.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. Researchers have demonstrated the utility of Fmoc-containing compounds in various applications, including the development of bioactive molecules and the creation of advanced materials with tailored properties. The pentanamidoacetic acid backbone of this compound is particularly interesting, as it may serve as a platform for further functionalization or incorporation into larger molecular frameworks.

One of the most promising areas of research involving this compound is its potential role in drug delivery systems. The fluorenylmethoxycarbonyl (Fmoc) group has been shown to enhance the stability and bioavailability of therapeutic agents when incorporated into drug delivery vehicles. Additionally, the N-(2-methylpropyl) substituent may contribute to improved pharmacokinetics by modulating solubility and permeability properties.

Another area of interest is the application of this compound in materials science. The unique combination of functional groups in CAS No. 2172393-57-4 makes it a candidate for use in the development of advanced polymers, coatings, or sensors. For instance, the Fmoc group could serve as a reactive site for cross-linking or surface modification, while the pentanamidoacetic acid backbone could provide structural integrity and mechanical resilience.

Recent studies have also explored the use of this compound in biotechnology, particularly in the context of protein engineering and enzyme design. The Fmoc-containing structure has been utilized as a tool for site-specific modifications of proteins, enabling researchers to investigate enzyme function and optimize catalytic activity. Furthermore, the N-(2-methylpropyl) substituent may play a role in stabilizing protein-protein interactions or enhancing enzyme stability under physiological conditions.

In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. The construction of such a complex molecule requires precise control over reaction conditions and intermediates. Researchers have employed various strategies, including multi-component reactions and iterative synthesis, to assemble this compound efficiently. The use of protecting groups like Fmoc has been instrumental in achieving high yields and maintaining structural integrity throughout the synthesis process.

The future outlook for CAS No. 2172393-57-4 is highly promising, with ongoing research exploring its potential applications in diverse fields. As our understanding of its properties continues to grow, this compound is likely to find new uses in areas such as drug discovery, materials development, and biotechnology. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing scientific research and technological innovation.